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Compound of Interest

Compound Name: ML 315 hydrochloride

Cat. No.: B560325 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when working with potent compounds like ML 315 hydrochloride. This

guide provides essential, immediate safety and logistical information, including detailed

operational and disposal plans, to foster a secure and efficient research environment. By

offering procedural, step-by-step guidance, we aim to be your preferred source for laboratory

safety and chemical handling information, building deep trust by providing value beyond the

product itself.

ML 315 hydrochloride is an inhibitor of cdc2-like kinases (Clk) and dual-specificity tyrosine-

phosphorylation-regulated kinases (DYRK).[1] Understanding its properties and handling

requirements is the first step toward safe and effective research.

Essential Safety Information at a Glance
Proper handling of ML 315 hydrochloride begins with a clear understanding of its physical,

chemical, and toxicological properties. While specific quantitative data for some parameters are

not readily available, the following tables summarize the known information.

Physical and Chemical Properties
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Property Value

Molecular Formula C₁₈H₁₄Cl₃N₃O₂

Molecular Weight 410.68 g/mol

Appearance Solid

Melting Point No data available

Boiling Point No data available

Solubility No data available

Toxicological Data

Hazard Classification Description

Acute Toxicity

No specific LD50 data available. Handle with

caution as with all potent small molecule

inhibitors.

Skin Corrosion/Irritation Causes skin irritation.[2]

Serious Eye Damage/Irritation Causes serious eye irritation.[2]

Respiratory Irritation May cause respiratory irritation.[2]

Personal Protective Equipment (PPE): Your First
Line of Defense
When handling ML 315 hydrochloride, a robust selection of personal protective equipment is

non-negotiable. The following table outlines the minimum required PPE.
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PPE Category Specification

Hand Protection Chemical-resistant gloves (e.g., nitrile).

Eye Protection Safety glasses with side shields or goggles.

Skin and Body Protection Laboratory coat.

Respiratory Protection

Use in a well-ventilated area. A NIOSH-

approved respirator may be necessary for

handling large quantities or if dust is generated.

Step-by-Step Operational Protocol for Handling ML
315 Hydrochloride
Adherence to a strict, procedural workflow is critical for minimizing exposure and ensuring the

integrity of your experiments.

1. Preparation and Weighing:

Before handling, ensure you are in a designated area, preferably a chemical fume hood, to

minimize inhalation exposure.

Wear all required PPE as outlined in the table above.

When weighing the solid compound, use a chemical-resistant spatula and a tared weigh boat

on an analytical balance.

Handle the compound gently to avoid generating dust.

2. Solution Preparation:

Slowly add the desired solvent to the solid ML 315 hydrochloride.

Ensure the container is capped and mix by vortexing or gentle agitation until the solid is fully

dissolved.
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Clearly label the container with the compound name, concentration, solvent, and date of

preparation.

3. Experimental Use:

When using solutions of ML 315 hydrochloride, employ careful pipetting techniques to

avoid splashes and aerosol formation.

Work over a disposable absorbent bench protector to contain any potential spills.

Keep all containers with ML 315 hydrochloride sealed when not in use.

4. Spill Management:

In the event of a small spill, absorb the material with an inert chemical absorbent.

Collect the contaminated absorbent material into a sealed, properly labeled container for

hazardous waste disposal.

For larger spills, evacuate the area and follow your institution's emergency procedures.

The following diagram illustrates the standard workflow for handling ML 315 hydrochloride in

a laboratory setting.
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Handling Workflow for ML 315 Hydrochloride
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A procedural workflow for the safe handling of ML 315 hydrochloride.
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Disposal Plan: Responsible Management of a Potent
Kinase Inhibitor
Proper disposal of ML 315 hydrochloride and any contaminated materials is a critical final

step to ensure environmental safety and regulatory compliance. All waste containing this

compound must be treated as hazardous chemical waste.

1. Waste Segregation:

At the point of generation, segregate all waste contaminated with ML 315 hydrochloride
from other laboratory waste streams. This includes unused compound, solutions, and

contaminated consumables.

2. Waste Containment:

Solid Waste: Collect pure ML 315 hydrochloride and grossly contaminated items (e.g.,

weigh boats, pipette tips, gloves) in a dedicated, leak-proof, and clearly labeled hazardous

waste container.

Liquid Waste: Collect all solutions containing ML 315 hydrochloride in a separate,

compatible, and sealed hazardous waste container. Do not mix with other chemical waste

streams unless explicitly permitted by your institution's Environmental Health and Safety

(EHS) office.

Sharps: Any needles or other sharps contaminated with ML 315 hydrochloride must be

disposed of in a designated sharps container for chemical waste.

3. Labeling:

Properly label all waste containers with "Hazardous Waste," the full chemical name "ML 315
hydrochloride," and any other information required by your institution.

4. Storage and Disposal:

Store sealed and labeled waste containers in a designated satellite accumulation area.
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Arrange for the collection of the hazardous waste through your institution's EHS department

or a licensed hazardous waste disposal contractor. Do not dispose of ML 315 hydrochloride
down the drain or in the regular trash.

The following diagram outlines the decision-making process for the proper disposal of waste

contaminated with ML 315 hydrochloride.
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Disposal Workflow for ML 315 Hydrochloride Waste
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A decision-making workflow for the proper disposal of ML 315 hydrochloride waste.
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Mechanism of Action: Inhibiting Key Cellular
Kinases
ML 315 hydrochloride functions as a potent inhibitor of cdc2-like kinases (CLKs) and dual-

specificity tyrosine-phosphorylation-regulated kinases (DYRKs). These kinase families play

crucial roles in various cellular processes.

CLKs are primarily involved in the regulation of pre-mRNA splicing through the

phosphorylation of serine/arginine-rich (SR) proteins.[3][4][5]

DYRKs are implicated in a wide range of cellular signaling pathways, including cell

proliferation, differentiation, and survival.[1][6][7]

The diagram below provides a simplified overview of the inhibitory action of ML 315
hydrochloride on these signaling pathways.
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Inhibitory Action of ML 315 Hydrochloride
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ML 315 hydrochloride inhibits CLK and DYRK kinases, impacting key cellular functions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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